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Introduction

Phthalate esters (PAEs) are a class of synthetic chemicals widely used as plasticizers to

enhance the flexibility and durability of various polymer products.[1][2] Their extensive use has

led to their ubiquitous presence in the environment, including water sources.[1][2] Due to their

potential endocrine-disrupting properties and other adverse health effects, monitoring phthalate

levels in water is of significant importance.[3][4] Solid-phase extraction (SPE) has emerged as

a robust and efficient technique for the preconcentration and cleanup of phthalates from

aqueous matrices prior to chromatographic analysis.[5][6][7] This method offers several

advantages over traditional liquid-liquid extraction, including higher recovery rates, reduced

solvent consumption, simplicity, and ease of operation.[5][7]

This application note provides a detailed protocol for the solid-phase extraction of common

phthalates from water samples, followed by analysis using High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC).
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SPE is a sample preparation technique that separates components of a mixture in a liquid

sample (mobile phase) based on their physical and chemical properties as they pass through a

solid stationary phase. For phthalate analysis, a common approach is reversed-phase SPE,

where a nonpolar stationary phase (e.g., C18-bonded silica) is used to retain the relatively

nonpolar phthalates from the polar water sample. The retained analytes are then eluted with a

small volume of an organic solvent.

Experimental Protocols
This section details two common protocols for the SPE of phthalates from water samples using

different sorbent materials: C18 and a polymeric sorbent (Hydrophilic-Lipophilic Balanced -

HLB).

Protocol 1: Phthalate Extraction using C18 SPE
Cartridges
This protocol is a widely used method for the extraction of a broad range of phthalates from

water samples.

Materials and Reagents:

SPE Sorbent: C18 bonded silica gel cartridges (e.g., Sep-Pak C18).[6][8]

Reagents:

Methanol (HPLC grade)[5]

Acetonitrile (HPLC grade)[9][10]

Ethyl Acetate (HPLC grade)[5][8]

Dichloromethane (HPLC grade)[4]

Purified water (HPLC grade)

Phthalate standards (e.g., DMP, DEP, DBP, BBP, DEHP, DNOP)[1][5]

Apparatus:
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SPE vacuum manifold[6]

Glass sample bottles

Concentrator/Evaporator (e.g., nitrogen blow-down)

Volumetric flasks and pipettes

Syringe filters (0.22 µm or 0.45 µm)[10]

Procedure:

Sample Preparation:

Collect water samples in clean glass bottles.

If the sample contains suspended solids, filter it through a glass fiber filter.

Acidify the water sample to a pH of approximately 2 to enhance the retention of some

phthalates.[8]

SPE Cartridge Conditioning:

Flush the C18 cartridge with 5 mL of ethyl acetate.[8]

Flush the cartridge with 5 mL of methanol.[5][8]

Equilibrate the cartridge with 10 mL of deionized water.[8] Ensure the sorbent bed does

not run dry.

Sample Loading:

Load the pre-treated water sample (e.g., 250 mL) onto the conditioned cartridge at a flow

rate of approximately 5 mL/min.[8]

Cartridge Washing:

Wash the cartridge with 5 mL of deionized water to remove any polar interferences.[8]
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Dry the cartridge under vacuum for at least 30 minutes to remove residual water.[8]

Elution:

Elute the retained phthalates with 10 mL of acetonitrile or a 1:1 mixture of ethyl acetate

and dichloromethane.[8][10] Collect the eluate in a clean collection tube.

Post-Elution and Reconstitution:

Concentrate the eluate to near dryness under a gentle stream of nitrogen.[8][10]

Reconstitute the residue in a suitable solvent (e.g., 1 mL of methanol or hexane) for

subsequent GC or HPLC analysis.[8][10]

Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the

analytical instrument.[10]

Protocol 2: Phthalate Extraction using Polymeric HLB
SPE Cartridges
Polymeric sorbents with a hydrophilic-lipophilic balance (HLB) often provide superior recovery

for a wider range of phthalates compared to traditional C18 sorbents.[8]

Materials and Reagents:

SPE Sorbent: HLB cartridges (e.g., Oasis HLB, Chromabond® HLB).[8][11]

Reagents:

Methanol (HPLC grade)

Ethyl Acetate (HPLC grade)[8]

Purified water (HPLC grade)

Phthalate standards

Apparatus: Same as Protocol 1.
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Procedure:

Sample Preparation:

Adjust the pH of the water sample (e.g., 50 mL) to 6.0.[8]

SPE Cartridge Conditioning:

Flush the HLB cartridge with 5 mL of ethyl acetate.

Flush the cartridge with 5 mL of methanol.

Equilibrate the cartridge with 10 mL of deionized water.

Sample Loading:

Load the pH-adjusted water sample onto the conditioned cartridge at a controlled flow

rate.[8]

Cartridge Washing:

Wash the cartridge with a suitable aqueous solution to remove interferences.[8]

Dry the cartridge under vacuum for 20 minutes.[8]

Elution:

Elute the phthalates with 10 mL of ethyl acetate.[8]

Post-Elution and Reconstitution:

Concentrate the eluate and reconstitute in a solvent compatible with the analytical

instrument, following the same procedure as in Protocol 1.[8]

Data Presentation
The following table summarizes the quantitative performance of different SPE sorbents for the

extraction of various phthalate esters from water samples, as reported in the literature.
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Phthalate
SPE
Sorbent

Elution
Solvent

Analytical
Method

Recovery
(%)

LOD/LOQ
Referenc
e

DMP, DEP,

DBP, DOP

Resin-

based

COFs

Acetonitrile

/Water
HPLC

97.99–

100.56

LOD: 0.01-

0.06 µg/L
[9][12]

DMP, DEP,

DBP,

DEHP

Florisil (1

g)

Ethyl

Acetate (5

mL)

GC-FID 98.2–110.0

LOD:

0.025-0.05

mg/L

[5]

Various
Sep-Pak

C18

Methanol/I

sopropanol
HPLC-PDA -

LOD: 0.003

µg/mL,

LOQ: 0.01

µg/mL

[6]

DBP, BBP,

DEHP,

DNOP,

DINP,

DIDP

Automated

SPE Disk
- GC-ECD

Within EPA

limits
- [1]

DMP, DEP,

DiPP,

DiBP,

DnBP,

DEHP

SPME

(DVB/CAR/

PDMS)

Thermal

Desorption
GC-MS/MS -

LOD: 0.3-

2.6 ng/mL
[3]

DMP, DEP,

DBP,

DEHP

C18

CH3OH/C

H2Cl2

(50/50)

GC 83-96
LOD: 28.5-

60.6 ng/L
[4]

DMP, DEP,

DBP, BBP,

DEHP,

DNOP

SPME

(Polyacryla

te)

Thermal

Desorption
GC-ECD -

LOQ:

0.001-

0.050 µg/L

[13]

DPP, DBP,

DIPP,

DNPP,

BBP,

Chromabo

nd® HLB

- GC-MS 75–112 - [11]
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DCHP,

DEHP

DMP: Dimethyl phthalate, DEP: Diethyl phthalate, DBP: Dibutyl phthalate, DOP: Dioctyl

phthalate, DEHP: Bis(2-ethylhexyl) phthalate, DiPP: Diisopropyl phthalate, DiBP: Diisobutyl

phthalate, DnBP: Di-n-butyl phthalate, BBP: Benzylbutyl phthalate, DNOP: Di-n-octyl phthalate,

DINP: Diisononyl phthalate, DIDP: Diisodecyl phthalate, DPHP: Diphenyl phthalate, DBZP:

Dibenzyl phthalate, BBeP: Benzyl benzoate, DPEP: Dipropyl phthalate, DCHP: Dicyclohexyl

phthalate, DNNP: Dinonyl phthalate. LOD: Limit of Detection, LOQ: Limit of Quantification.

Visualization
The following diagram illustrates the general experimental workflow for the solid-phase

extraction of phthalates from a water sample.
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Caption: General workflow for phthalate extraction using SPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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